Cas no 918871-55-3 (2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)-)

• Product Name: 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)-
• CAS No: 918871-55-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 4320120
• Update Time: 2026-04-10

2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)-

Additional information on 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)-

Comprehensive Overview of 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)- (CAS No. 918871-55-3)

2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)- (CAS No. 918871-55-3) is a specialized organic compound with a unique molecular structure that has garnered significant interest in the fields of synthetic chemistry, materials science, and pharmaceutical research. This compound, characterized by its alkyne and amine functional groups, serves as a versatile building block for the development of advanced materials and bioactive molecules. Its CAS number 918871-55-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge applications.

The molecular framework of 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)- features a butyne backbone with strategically placed amine groups, enabling it to participate in click chemistry reactions, polymerization processes, and the synthesis of heterocyclic compounds. Researchers often explore its potential in designing high-performance polymers, drug delivery systems, and bioconjugation platforms. These applications align with current trends in sustainable chemistry and personalized medicine, where precision and efficiency are paramount.

In the context of green chemistry, 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)- is valued for its ability to facilitate atom-economical reactions, reducing waste and energy consumption. This aligns with the global push toward eco-friendly synthesis methods, a topic frequently queried in search engines. Additionally, its role in bioorthogonal chemistry—a technique widely used in live-cell imaging and targeted therapy—has sparked discussions in forums and scientific communities, further driving its visibility in online searches.

From a commercial perspective, the demand for CAS No. 918871-55-3 is rising due to its utility in advanced material fabrication, such as conductive polymers and self-healing coatings. Industries are increasingly seeking compounds like 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)- to innovate in sectors like electronics, aerospace, and biomedical engineering. This trend is reflected in search analytics, where terms like "alkyne-amine applications" and "click chemistry reagents" are gaining traction.

Quality control and regulatory compliance are critical when handling 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)-. Reputable suppliers provide detailed technical data sheets (TDS) and certificates of analysis (CoA) to ensure purity and consistency, addressing common user queries about "sourcing high-purity CAS 918871-55-3". Proper storage conditions—typically under inert atmospheres and low temperatures—are also frequently searched topics, underscoring the need for accurate handling guidelines.

In summary, 2-Butyne-1,4-diamine, N1-(4-amino-2-butyn-1-yl)- (CAS No. 918871-55-3) represents a pivotal compound in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications, from materials science to biomedical research, make it a subject of enduring interest. As search trends evolve, this compound will likely remain at the forefront of discussions on innovation and sustainability in chemical sciences.